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Compound of Interest

Compound Name: 2-Bromo-5-ethoxybenzaldehyde

Cat. No.: B112627

Introduction

2-Bromo-5-ethoxybenzaldehyde is a substituted aromatic aldehyde with significant
applications in organic synthesis. Its purity is critical for the successful synthesis of downstream
products. Therefore, a reliable analytical method for its quantification and impurity profiling is
essential. This application note describes a reverse-phase HPLC method for the determination
of 2-Bromo-5-ethoxybenzaldehyde. The method utilizes a C18 column and a mobile phase
consisting of a mixture of acetonitrile and water, which is a common approach for the
separation of substituted benzaldehydes.[1][2][3][4]

Physicochemical Properties of 2-Bromo-5-ethoxybenzaldehyde

A summary of the key physicochemical properties of 2-Bromo-5-ethoxybenzaldehyde is
presented in Table 1. Understanding these properties is important for sample handling and
method development.
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Property Value

Molecular Formula CoH9BrO:

Molecular Weight 229.07 g/mol [5]

Boiling Point 298.3°C at 760 mmHg[5]
Density 1.451 g/cm3[5]

Storage 2-8°C, stored in inert gas|[5]

Chromatographic Conditions

The recommended HPLC conditions for the analysis of 2-Bromo-5-ethoxybenzaldehyde are
detailed in Table 2. These conditions are based on established methods for similar aromatic
aldehydes and are expected to provide good resolution and peak shape.

Parameter Condition

HPLC System Agilent 1260 Infinity 1l or equivalent
Column C18, 4.6 x 150 mm, 5 pm

Mobile Phase Acetonitrile:Water (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 uL

Column Temperature 25°C

UV Detection 254 nm

Run Time 10 minutes

Experimental Protocol

This section provides a step-by-step protocol for the preparation of standards and samples,
and the HPLC analysis.

1. Materials and Reagents
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2-Bromo-5-ethoxybenzaldehyde reference standard (97% purity or higher)[5]
Acetonitrile (HPLC grade)
Deionized water (18.2 MQ-cm)
Methanol (HPLC grade)
Volumetric flasks (10 mL, 50 mL, 100 mL)
Pipettes
Syringe filters (0.45 um PTFE)
HPLC vials
. Preparation of Standard Solutions

Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 25 mg of 2-Bromo-
5-ethoxybenzaldehyde reference standard and transfer it to a 25 mL volumetric flask.
Dissolve the standard in methanol and make up to the mark with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to obtain concentrations in the range of 1-100
pg/mL.

. Preparation of Sample Solution

Accurately weigh a sample containing 2-Bromo-5-ethoxybenzaldehyde and dissolve it in a
known volume of methanol to achieve a theoretical concentration within the calibration
range.

Filter the sample solution through a 0.45 um syringe filter into an HPLC vial before injection.
. HPLC Analysis

Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.
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« Inject the prepared standard and sample solutions into the HPLC system.
e Record the chromatograms and integrate the peak areas.
5. Data Analysis

o Construct a calibration curve by plotting the peak area of the standard solutions against their
corresponding concentrations.

o Determine the concentration of 2-Bromo-5-ethoxybenzaldehyde in the sample solution by
interpolating its peak area from the calibration curve.

Workflow for HPLC Analysis of 2-Bromo-5-ethoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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